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Introduction

This document provides detailed application notes and protocols for performing dosimetry
calculations for 11|n-Nota-P2-RM26, a promising radiopharmaceutical for targeting Gastrin-
Releasing Peptide Receptor (GRPR) positive tumors. Accurate dosimetry is a critical step in the
preclinical and clinical development of radiopharmaceuticals, ensuring patient safety and
optimizing therapeutic efficacy. These guidelines will cover the underlying biological principles,
experimental procedures for acquiring biodistribution data, and the computational methods for
calculating absorbed dose estimates.

111In-Nota-P2-RM26 is a GRPR antagonist, which has shown potential for high-affinity binding
to GRPR-expressing cancer cells.[1] The use of an antagonist may offer advantages over
agonists, such as reduced receptor downregulation and lower physiological side effects. This
document will guide researchers through the necessary steps to determine the radiation dose
delivered to various organs and tumors following the administration of 1*1I[n-Nota-P2-RM26.

Mechanism of Action and Signaling Pathway
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111In-Nota-P2-RM26 targets the Gastrin-Releasing Peptide Receptor (GRPR), a G-protein
coupled receptor (GPCR) overexpressed in several cancers, including prostate and breast
cancer. As a GPCR, GRPR activation initiates intracellular signaling cascades. Specifically,
GRPR is coupled to the Gq alpha subunit of the heterotrimeric G-protein. Upon ligand binding,
Gq activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). These second
messengers lead to an increase in intracellular calcium and activation of protein kinase C
(PKC), respectively, influencing cellular processes such as proliferation and hormone secretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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